Cas no 55686-92-5 (6-Chloro-2-(1-piperazinyl)quinoxaline)
55686-92-5 structure
Product Name:6-Chloro-2-(1-piperazinyl)quinoxaline
CAS No:55686-92-5
MF:C12H13ClN4
MW:248.71142077446
CID:2108133
Update Time:2023-08-03
6-Chloro-2-(1-piperazinyl)quinoxaline Chemical and Physical Properties
Names and Identifiers
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- 6-chloro-2-(1-piperazinyl)Quinoxaline
- 6-chloro-2-piperazin-1-yl-quinoxaline
- 6-Chloro-2-(1-piperazinyl)quinoxaline
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- Inchi: 1S/C12H13ClN4/c13-9-1-2-10-11(7-9)15-8-12(16-10)17-5-3-14-4-6-17/h1-2,7-8,14H,3-6H2
- InChI Key: PSJNXVYMPJQNGI-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N=CC(=N2)N1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 257
- Topological Polar Surface Area: 41
6-Chloro-2-(1-piperazinyl)quinoxaline Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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